1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea

• CAS RN: 139542-33-9
• Molecular Formula: C12H16Cl2N2O3
• Molecular Weight: 307.2

Description

1-(2-(2,6-Dichloro-4-hydroxyphenoxy)ethyl)-1-propylurea (DCU) is a synthetic compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea is believed to act by inhibiting the activity of enzymes involved in DNA replication and transcription. It has also been found to inhibit the activity of several other enzymes, including those involved in protein synthesis and metabolism.
Biochemical and Physiological Effects
1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain types of cancer cells and to reduce the growth of certain types of bacteria. It has also been found to inhibit the growth of certain types of fungi and to reduce the production of certain types of hormones.

Advantages and Limitations for Lab Experiments

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is non-toxic and has a relatively low cost. However, 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea has several limitations for lab experiments. It is not very soluble in water and its effects on certain cell types are not well understood.

Future Directions

There are several future directions for research on 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea. These include further investigation of its effects on different types of cells, further exploration of its mechanism of action, and further studies of its effects on different types of organisms. Additionally, further research could be conducted to explore its potential as a therapeutic agent for various diseases and conditions. Additionally, further research could be conducted to explore the effects of 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea on the environment, including its potential to act as a pollutant. Finally, further research could be conducted to explore the potential of 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea as an insecticide or herbicide.

Synthesis Methods

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea can be synthesized using a variety of methods. One method involves the reaction of 2,6-dichloro-4-hydroxyphenol with propyl isocyanate in the presence of a base catalyst. This reaction yields 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea in an approximately 90% yield.

Scientific Research Applications

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea has been used in a variety of scientific research applications, including the study of cell growth and development, gene expression, and signal transduction. It has also been used to study the effects of environmental contaminants on aquatic organisms and the effects of air pollutants on human health.